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Compound of Interest

Compound Name: 5-Chloro-2-mercaptobenzothiazole

Cat. No.: B1225071

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological data available for 5-Chloro-2-mercaptobenzothiazole (5-CMBT)
is limited. Much of the detailed toxicological assessment, particularly concerning chronic
effects, is based on data from its parent compound, 2-mercaptobenzothiazole (MBT). This
review synthesizes the available information on 5-CMBT and leverages data from MBT to
provide a more comprehensive, albeit provisional, toxicological profile. The structural similarity
between the two compounds allows for some level of read-across, but caution is advised when
extrapolating findings from MBT to 5-CMBT.

Executive Summary

5-Chloro-2-mercaptobenzothiazole (CAS No: 5331-91-9) is a chlorinated derivative of 2-
mercaptobenzothiazole. This document provides a comprehensive review of the available
toxicological data for 5-CMBT to support risk assessment and guide future research. The
primary data for 5-CMBT indicates moderate acute toxicity via oral, dermal, and inhalation
routes, and it is classified as a skin and eye irritant. Detailed studies on genotoxicity,
carcinogenicity, and reproductive toxicity for 5-CMBT are not readily available in the public
domain. Therefore, this review incorporates data from the well-studied parent compound, 2-
mercaptobenzothiazole (MBT), to infer potential hazards.

Acute Toxicity
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Available data from safety data sheets and chemical databases indicate that 5-Chloro-2-
mercaptobenzothiazole is classified as a Category 4 substance for acute oral, dermal, and
inhalation toxicity under the Globally Harmonized System (GHS).[1][2] An oral LD50 of 3200
mg/kg body weight has been reported for both mice and rats.

Table 1: Acute Toxicity Data for 5-Chloro-2-mercaptobenzothiazole

. ) Classificati
Endpoint Species Route Value Reference
on
3200 mg/kg
LD50 Mouse, Rat Oral b Category 4
W
Acute Toxicity - Dermal - Category 4 [1112]
Acute Toxicity - Inhalation - Category 4 [1][2]

Irritation and Sensitization

5-CMBT is classified as a skin irritant (Category 2) and a serious eye irritant (Category 2).[1][2]
It may also cause respiratory irritation. While specific sensitization data for 5-CMBT is not
available, the parent compound, MBT, is a known skin sensitizer.

Table 2: Irritation Data for 5-Chloro-2-mercaptobenzothiazole

Endpoint Result Classification
Skin Irritation Irritant Category 2

Eye Irritation Serious Irritant Category 2
Respiratory Irritation Potential Irritant

Experimental Protocols (General)

Standard OECD guidelines are typically followed for these assessments.

o Acute Dermal Irritation/Corrosion (OECD 404): The test substance is applied to the shaved
skin of experimental animals (typically rabbits) under a semi-occlusive patch for a defined
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period. The skin is then observed for signs of erythema and edema at specified intervals.

o Acute Eye Irritation/Corrosion (OECD 405): A small amount of the test substance is instilled
into the conjunctival sac of one eye of an experimental animal (typically a rabbit). The eye is
then observed for opacity, iritis, and conjunctival redness and chemosis at specified intervals.

Genotoxicity

Specific genotoxicity studies for 5-Chloro-2-mercaptobenzothiazole were not identified. For
the parent compound, 2-mercaptobenzothiazole (MBT), the genotoxicity profile is mixed. In
vitro studies have shown some evidence of clastogenic effects in mammalian cells, while in
vivo studies have generally been negative.

Carcinogenicity

No carcinogenicity studies for 5-Chloro-2-mercaptobenzothiazole were found. The parent
compound, 2-mercaptobenzothiazole (MBT), has been classified by the International Agency
for Research on Cancer (IARC) as "probably carcinogenic to humans" (Group 2A). This
classification is based on limited evidence in humans and sufficient evidence in experimental
animals.

Reproductive and Developmental Toxicity

Data on the reproductive and developmental toxicity of 5-Chloro-2-mercaptobenzothiazole is
not available. Studies on the parent compound, MBT, have not indicated specific reproductive
or developmental toxicity.

Toxicokinetics

No toxicokinetic data for 5-Chloro-2-mercaptobenzothiazole were identified.

Signaling Pathways and Mechanisms of Toxicity
(Hypothesized)

Due to the lack of specific mechanistic data for 5-CMBT, the following workflow for assessing
its toxicological profile is proposed. This workflow outlines a logical progression from initial
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hazard identification to a more detailed mechanistic understanding, which is currently a
knowledge gap.
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Hypothesized Toxicological Assessment Workflow for 5-CMBT
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Hypothetical Signaling Pathway for 5-CMBT Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Brief Profile - ECHA [echa.europa.eu]
o 2. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [Toxicological Profile of 5-Chloro-2-
mercaptobenzothiazole: An In-depth Technical Review]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1225071#review-of-the-toxicological-
data-for-5-chloro-2-mercaptobenzothiazole]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1225071?utm_src=pdf-body-img
https://www.benchchem.com/product/b1225071?utm_src=pdf-custom-synthesis
https://echa.europa.eu/pl/brief-profile/-/briefprofile/100.226.882
https://www.fishersci.com/store/msds?partNumber=AAA1674714&productDescription=5-CHLRO-2-MERCAPTOBENZOTHI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1225071#review-of-the-toxicological-data-for-5-chloro-2-mercaptobenzothiazole
https://www.benchchem.com/product/b1225071#review-of-the-toxicological-data-for-5-chloro-2-mercaptobenzothiazole
https://www.benchchem.com/product/b1225071#review-of-the-toxicological-data-for-5-chloro-2-mercaptobenzothiazole
https://www.benchchem.com/product/b1225071#review-of-the-toxicological-data-for-5-chloro-2-mercaptobenzothiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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